Cas no 1883727-34-1 (Tapotoclax)

Tapotoclax structure
Tapotoclax structure
Product Name:Tapotoclax
CAS No:1883727-34-1
MF:C33H41ClN2O5S
MW:613.207047224045
CID:4626754
PubChem ID:118910268
Update Time:2025-11-06

Tapotoclax Chemical and Physical Properties

Names and Identifiers

    • AMG176
    • 97W7N9T08G
    • BCP25146
    • Unii-97W7N9T08G
    • AMG-176
    • Tapotoclax
    • (3'R,4S,6'R,7'S,8'E,11'S,12'R)-7-chloro-7'-methoxy-11',12'-dimethyl-13',13'-dioxospiro[2,3-dihydro-1H-naphthalene-4,22'-20-oxa-13?6-thia-1,14-diazatetracyclo[14.7.2.03,6.019,24]pentacosa-8,16(25),17,19(24)-tetraene]-15'-one
    • AMG-176;CS-2836
    • AC-36265
    • (3R,6R,7S,8E,11S,12R,22S)-6'-chloro-7-methoxy-11,12-dimethyl-13,13-dioxo-spiro[20-oxa-13-gamma6-thia-1,14-diazatetracyclo[14.7.2.03,6.019,24]pentacosa-8,16(25),17,19(24)-tetraene-22,1'-tetralin]-15-one
    • NSC804041
    • Tapotoclax [USAN]
    • 1883727-34-1
    • AMG 176
    • VF8
    • AKOS040741103
    • E6-thia-1,14-diazatetracyclo[14.7.2.03,6.019,24]pentacosa-8,16(25),17,19(24)-tetraene]-15'-one
    • MCL-1 inhibitor AMG 176
    • (3'R,4S,6'R,7'S,8'E,11'S,12'R)-7-chloro-7'-methoxy-11',12'-dimethyl-13',13'-dioxospiro[2,3-dihydro-1H-naphthalene-4,22'-20-oxa-13
    • 13S,31R,32R,4S,5E,8S,9R)-6'-CHLORO-4-METHOXY-8,9-DIMETHYL-3',4'-DIHYDRO-12H,14H,2'H-10LAMBDA6-THIA-11-AZASPIRO(1(5,7)-(1,5)BENZOXAZEPINA-3(1,2)-CYCLOBUTANACYCLODODECAPHAN-5-ENE-13,1'-NAPHTHALENE)-10,10,12-TRIONE
    • TAPOTOCLAX [INN]
    • (3'R,4S,6'R,7'S,8'E,11'S,12'R)-7-chloro-7'-methoxy-11',12'-dimethyl-13',13'-dioxospiro[2,3-dihydro-1H-naphthalene-4,22'-20-oxa-13lambda6-thia-1,14-diazatetracyclo[14.7.2.03,6.019,24]pentacosa-8,16(25),17,19(24)-tetraene]-15'-one
    • AMG 176 [WHO-DD]
    • CHEMBL4446378
    • AMG 176; AMG-176
    • 13S,31R,32R,4S,5E,8S,9R)-6'-CHLORO-4-METHOXY-8,9-DIMETHYL-3',4'-DIHYDRO-12H,14H,2'H-10.LAMBDA.6-THIA-11-AZASPIRO(1(5,7)-(1,5)BENZOXAZEPINA-3(1,2)-CYCLOBUTANACYCLODODECAPHAN-5-ENE-13,1'-NAPHTHALENE)-10,10,12-TRIONE
    • BDBM50514200
    • MCL-1 inhibitor AMG-176
    • EX-A2666
    • (3'R,4S,6'R,7'S,8'E,11'S,12'R)-7-chloro-7'-methoxy-11',12'-dimethyl-13',13'-dioxospiro(2,3-dihydro-1H-naphthalene-4,22'-20-oxa-13lambda6-thia-1,14-diazatetracyclo(14.7.2.03,6.019,24)pentacosa-8,16(25),17,19(24)-tetraene)-15'-one
    • SCHEMBL17550216
    • NSC-804041
    • HY-101565
    • CS-0021721
    • Tapotoclax [WHO-DD]
    • WHO 11092
    • MS-30719
    • SPIRO(5,7-ETHENO-1H,11H-CYCLOBUT(I)(1,4)OXAZEPINO(3,4- F)(1,2,7)THIADIAZACYCLOHEXADECINE-2(3H),1'(2'H)-NAPHTHALEN)-8(9H)-ONE, 6'-CHLORO-3',4',12,13,16,16A,17,18,18A,19-DECAHYDRO-16-METHOXY-11,12- DIMETHYL-, 10,10-DIOXIDE, (1'S,11R,12S,14E,16S,16AR,18AR)-
    • Inchi: 1S/C33H41ClN2O5S/c1-21-6-4-8-30(40-3)27-12-9-25(27)18-36-19-33(15-5-7-23-16-26(34)11-13-28(23)33)20-41-31-14-10-24(17-29(31)36)32(37)35-42(38,39)22(21)2/h4,8,10-11,13-14,16-17,21-22,25,27,30H,5-7,9,12,15,18-20H2,1-3H3,(H,35,37)/b8-4+/t21-,22+,25-,27+,30-,33-/m0/s1
    • InChI Key: JQNINBDKGLWYMU-GEAQBIRJSA-N
    • SMILES: ClC1C=CC2=C(C=1)CCC[C@@]12COC2C=CC3C(NS([C@H](C)[C@@H](C)CC=C[C@@H]([C@@H]4CC[C@H]4CN(C=2C=3)C1)OC)(=O)=O)=O |t:27|

Computed Properties

  • Exact Mass: 612.242471g/mol
  • Monoisotopic Mass: 612.242471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 1
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 93.3
  • Molecular Weight: 613.2g/mol

Tapotoclax Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Tapotoclax Pricemore >>

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Additional information on Tapotoclax

Exploring Tapotoclax (CAS No. 1883727-34-1): A Novel Compound in Targeted Therapy Research

In the rapidly evolving field of targeted cancer therapy, Tapotoclax (CAS No. 1883727-34-1) has emerged as a compound of significant interest. This small molecule inhibitor is being studied for its potential to modulate key pathways involved in cellular survival and proliferation. Researchers are particularly intrigued by its mechanism of action, which targets specific protein interactions critical for cancer cell resilience. The compound's unique structure, represented by its CAS registry number 1883727-34-1, offers distinct advantages in terms of selectivity and pharmacokinetic properties.

The growing interest in Tapotoclax aligns with current trends in precision medicine, where patients and clinicians alike search for "targeted cancer therapy options" and "small molecule inhibitors with low toxicity." Online queries frequently include terms like "Tapotoclax mechanism of action" and "1883727-34-1 clinical trials," reflecting the public's desire for cutting-edge treatment information. These search patterns underscore the importance of providing accurate, detailed scientific information about novel compounds like Tapotoclax.

From a biochemical perspective, Tapotoclax demonstrates remarkable specificity in its target engagement. The compound's ability to disrupt particular protein-protein interactions without affecting broader cellular functions makes it a promising candidate for combination therapies. This characteristic addresses a common patient concern found in search queries: "how to reduce side effects of cancer treatment." The precise targeting mechanism of CAS 1883727-34-1 suggests potential for minimized off-target effects compared to traditional chemotherapeutic agents.

Recent preclinical studies investigating Tapotoclax have generated considerable excitement in the oncology research community. Scientists are particularly interested in its potential applications for tumors that have developed resistance to conventional treatments—a topic frequently searched as "drug-resistant cancer solutions." The compound's novel chemical scaffold, identified by its CAS number 1883727-34-1, appears effective against certain resistant cell lines, offering hope for challenging clinical cases where options are limited.

Pharmacokinetic analyses of Tapotoclax reveal favorable absorption and distribution profiles, addressing another common search concern: "bioavailability of experimental cancer drugs." The compound's metabolic stability and tissue penetration characteristics, as documented in studies referencing 1883727-34-1, suggest it may achieve therapeutic concentrations at tolerated doses. These properties are crucial for translation from laboratory research to clinical application, a process many patients follow closely through searches like "when will Tapotoclax be available."

The development of Tapotoclax also reflects important trends in drug discovery methodologies. Modern techniques such as structure-based drug design and computational modeling played significant roles in optimizing this compound, represented by CAS 1883727-34-1. These approaches answer frequent queries about "how new cancer drugs are developed" and demonstrate how technological advancements accelerate the identification of promising therapeutic candidates.

As research on Tapotoclax progresses, safety evaluations remain a paramount consideration—a topic often searched as "experimental drug safety profiles." Preliminary toxicology studies of the compound (1883727-34-1) indicate an acceptable therapeutic window, though comprehensive clinical trials will be necessary to fully characterize its safety in human patients. This cautious, evidence-based approach addresses public concerns about "risks of new cancer treatments" while maintaining optimism about potential benefits.

The intellectual property landscape surrounding Tapotoclax also attracts attention, with searches for "patent status of 1883727-34-1" reflecting interest in the compound's commercial development. Pharmaceutical companies and research institutions are actively investigating this molecule, recognizing its potential to address unmet medical needs in oncology. The competitive yet collaborative nature of this research exemplifies how modern drug development balances innovation with patient access considerations.

Looking ahead, Tapotoclax (CAS No. 1883727-34-1) represents an exciting frontier in molecularly targeted cancer therapy. Its development journey from bench to bedside will likely continue generating search queries such as "Tapotoclax latest research 2024" and "clinical trials for 1883727-34-1." As the scientific community works to validate its therapeutic potential, this compound serves as a compelling example of how chemical innovation can translate into meaningful advances for patients facing challenging diagnoses.

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